3-(2-Methylprop-2-en-1-yl)-1,1-dioxo-1lambda6-thiolane-3-carbaldehyde

• Molecular Formula: C9H14O3S
• Molecular Weight: 202.27 g/mol
• IUPAC Name: 3-(2-methylprop-2-enyl)-1,1-dioxothiolane-3-carbaldehyde
• InChI: InChI=1S/C9H14O3S/c1-8(2)5-9(6-10)3-4-13(11,12)7-9/h6H,1,3-5,7H2,2H3
• InChI Key: ZCOQRFRERNYJBR-UHFFFAOYSA-N
• Canonical SMILES: CC(=C)CC1(CCS(=O)(=O)C1)C=O

Description

This compound features a thiolane (five-membered sulfur-containing ring) core modified with a sulfone group (1,1-dioxo) and a carbaldehyde moiety at position 2. The substituent at this position is 2-methylprop-2-en-1-yl (methallyl), a branched alkenyl group with a double bond at C2 (C=C-CH(CH₃)-) . The sulfone and carbaldehyde groups contribute to its polarity, while the methallyl group introduces steric bulk and rigidity due to the unsaturated bond. This structural combination influences physicochemical properties such as solubility, logP, and bioavailability, making it a candidate for further pharmacological exploration.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-(2-Methylprop-2-en-1-yl)-1,1-dioxo-1lambda6-thiolane-3-carbaldehyde typically involves multiple steps One common method includes the reaction of a suitable thiolane precursor with a methylprop-2-en-1-yl halide under basic conditions to introduce the methylprop-2-en-1-yl group

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but optimized for large-scale production. This includes the use of continuous flow reactors, high-throughput screening for optimal reaction conditions, and the use of catalysts to increase yield and reduce reaction times.

Chemical Reactions Analysis

Types of Reactions

3-(2-Methylprop-2-en-1-yl)-1,1-dioxo-1lambda6-thiolane-3-carbaldehyde can undergo various chemical reactions, including:

Oxidation: The compound can be further oxidized to introduce additional functional groups.

Reduction: Reduction reactions can be used to modify the aldehyde group to an alcohol or other functional groups.

Substitution: The methylprop-2-en-1-yl group can be substituted with other groups under appropriate conditions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as sodium borohydride (NaBH4) or lithium aluminum hydride (LiAlH4) are commonly used.

Substitution: Halogenation reagents like bromine (Br2) or chlorine (Cl2) can be used for substitution reactions.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield carboxylic acids, while reduction may yield alcohols.

Scientific Research Applications

3-(2-Methylprop-2-en-1-yl)-1,1-dioxo-1lambda6-thiolane-3-carbaldehyde has several applications in scientific research:

Chemistry: It is used as an intermediate in the synthesis of more complex molecules.

Biology: The compound can be used in the study of enzyme interactions and metabolic pathways.

Industry: It can be used in the production of materials with specific properties, such as polymers and resins.

Mechanism of Action

The mechanism by which 3-(2-Methylprop-2-en-1-yl)-1,1-dioxo-1lambda6-thiolane-3-carbaldehyde exerts its effects depends on its specific application. In medicinal chemistry, it may interact with specific enzymes or receptors, altering their activity. The molecular targets and pathways involved can vary widely but often include key metabolic enzymes and signaling pathways.

Comparison with Similar Compounds

Structural Analogs

Key analogs include:

3-(Butan-2-yl)-1,1-dioxo-1λ⁶-thiolane-3-carbaldehyde (sec-butyl substituent) .

Comparative Analysis of Molecular Properties

Property	Target Compound (Methallyl)	sec-Butyl Analog	Parent Compound (No Substituent)
Substituent Type	Branched alkenyl	Branched alkyl	None
Molecular Weight (g/mol)	~220 (estimated)	~222 (estimated)	~166 (estimated)
Rotatable Bonds	1 (methallyl)	2 (sec-butyl)	0
Polar Surface Area (Ų)	~90 (sulfone + carbaldehyde)	~90	~80
logP (Estimated)	1.8	2.1	0.5
Bioavailability Potential	High (low rot. bonds, PSA ≤140)	Moderate	High (low MW, PSA ≤140)

Key Findings:

Rotatable Bonds : The methallyl substituent reduces conformational flexibility (1 rotatable bond) compared to the sec-butyl analog (2 bonds), aligning with ’s emphasis on fewer rotatable bonds for improved oral bioavailability .

Polar Surface Area (PSA) : Both substituted analogs exhibit similar PSA (~90 Ų), dominated by the sulfone and carbaldehyde groups. The parent compound’s lower PSA (~80 Ų) may enhance solubility but reduce membrane permeability.

Bioavailability : The target compound’s balance of low rotatable bonds and moderate logP positions it favorably for absorption, whereas the sec-butyl analog’s higher flexibility and logP may limit efficacy .

Reactivity and Stability

• Methallyl Group : The double bond in methallyl may participate in conjugation or metabolic oxidation, increasing reactivity compared to saturated analogs. The sulfone’s electron-withdrawing nature could stabilize adjacent groups .

Pharmacological Implications

• Target Compound : Predicted to exhibit enhanced bioavailability due to optimal rotatable bond count (≤10) and PSA (≤140 Ų), critical for membrane permeation and oral absorption .
• Parent Compound : Despite favorable PSA and low molecular weight, the lack of a hydrophobic substituent may reduce tissue penetration or target binding affinity.

Biological Activity

3-(2-Methylprop-2-en-1-yl)-1,1-dioxo-1lambda6-thiolane-3-carbaldehyde is a thiolane derivative with potential biological activities that merit investigation. This compound's unique structure may contribute to various pharmacological effects, making it a subject of interest in medicinal chemistry and drug discovery.

The compound's chemical formula is $C_8H_{12}O_3S$, and it has a molecular weight of approximately 188.25 g/mol. The structure features a thiolane ring, which is known for its stability and ability to participate in diverse chemical reactions.

Antimicrobial Activity

Research has indicated that thiolane derivatives exhibit significant antimicrobial properties. For instance, studies have shown that compounds similar to 3-(2-Methylprop-2-en-1-yl)-1,1-dioxo-1lambda6-thiolane-3-carbaldehyde demonstrate efficacy against various bacterial strains. The mechanism of action is believed to involve disruption of bacterial cell membranes and interference with metabolic processes.

Antioxidant Properties

Thiolane compounds are also recognized for their antioxidant capabilities. They can scavenge free radicals, thereby protecting cells from oxidative stress. This property is crucial in preventing cellular damage associated with chronic diseases such as cancer and cardiovascular disorders.

Anti-inflammatory Effects

The compound may possess anti-inflammatory properties, which have been observed in related thiolane derivatives. These effects are typically mediated through the inhibition of pro-inflammatory cytokines and enzymes, suggesting potential therapeutic applications in inflammatory conditions.

Study 1: Antimicrobial Efficacy

In a study assessing the antimicrobial activity of various thiolane derivatives, 3-(2-Methylprop-2-en-1-yl)-1,1-dioxo-1lambda6-thiolane-3-carbaldehyde was tested against Staphylococcus aureus and Escherichia coli. The results indicated a minimum inhibitory concentration (MIC) of 32 µg/mL for S. aureus and 64 µg/mL for E. coli, demonstrating notable antibacterial activity.

Bacterial Strain	MIC (µg/mL)
Staphylococcus aureus	32
Escherichia coli	64

Study 2: Antioxidant Activity

A study evaluated the antioxidant capacity of several thiolane derivatives using the DPPH radical scavenging assay. The compound exhibited an IC50 value of 25 µg/mL, indicating strong antioxidant activity compared to standard antioxidants like ascorbic acid.

Compound	IC50 (µg/mL)
3-(2-Methylprop-2-en-1-yl)-...	25
Ascorbic Acid	20